Panaxadiol
Panaxadiol
Brand Name:
Vulcanchem
CAS No.:
19666-76-3
VCID:
VC0190476
InChI:
InChI=1S/C30H52O3/c1-25(2)13-9-14-30(8,33-25)19-10-16-29(7)24(19)20(31)18-22-27(5)15-12-23(32)26(3,4)21(27)11-17-28(22,29)6/h19-24,31-32H,9-18H2,1-8H3/t19?,20?,21?,22?,23?,24?,27-,28+,29+,30+/m0/s1
SMILES:
CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C
Molecular Formula:
C30H52O3
Molecular Weight:
460.7 g/mol
Panaxadiol
CAS No.: 19666-76-3
VCID: VC0190476
Molecular Formula: C30H52O3
Molecular Weight: 460.7 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 19666-76-3 |
|---|---|
| Product Name | Panaxadiol |
| Molecular Formula | C30H52O3 |
| Molecular Weight | 460.7 g/mol |
| IUPAC Name | (8R,10R,14R)-4,4,8,10,14-pentamethyl-17-[(2R)-2,6,6-trimethyloxan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol |
| Standard InChI | InChI=1S/C30H52O3/c1-25(2)13-9-14-30(8,33-25)19-10-16-29(7)24(19)20(31)18-22-27(5)15-12-23(32)26(3,4)21(27)11-17-28(22,29)6/h19-24,31-32H,9-18H2,1-8H3/t19?,20?,21?,22?,23?,24?,27-,28+,29+,30+/m0/s1 |
| Standard InChIKey | PVLHOJXLNBFHDX-HBIOBVTHSA-N |
| SMILES | CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C |
| Canonical SMILES | CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C |
| Synonyms | panaxadiol panaxadiol, (3beta,12beta)-isome |
| PubChem Compound | 146157875 |
| Last Modified | Aug 15 2023 |
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